Cas no 1092291-35-4 (2-amino-1-{2-methyl-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-5-yl}ethan-1-one)

• Product Name: 2-amino-1-{2-methyl-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-5-yl}ethan-1-one
• CAS No: 1092291-35-4
• MF: C₉H₁₃N₃OS
• MW: 211.284020185471
• MDL: MFCD11108900
• CID: 5238429
• PubChem ID: 33748576
• Update Time: 2026-03-08

2-amino-1-{2-methyl-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-5-yl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone, 2-amino-1-(6,7-dihydro-2-methylthiazolo[5,4-c]pyridin-5(4H)-yl)-
• 2-amino-1-{2-methyl-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-5-yl}ethan-1-one

• MDL： MFCD11108900
• Inchi： 1S/C9H13N3OS/c1-6-11-7-2-3-12(9(13)4-10)5-8(7)14-6/h2-5,10H2,1H3
• InChI Key： RXDXRFPASWJQDT-UHFFFAOYSA-N
• SMILES： C(=O)(N1CC2SC(C)=NC=2CC1)CN

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-amino-1-{2-methyl-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-5-yl}ethan-1-one

Introduction to 2-amino-1-{2-methyl-4H,5H,6H,7H-1,3thiazolo[5,4-cpyridin-5-yl}ethan-1-one (CAS No. 1092291-35-4)

2-amino-1-{2-methyl-4H,5H,6H,7H-1,3thiazolo[5,4-cpyridin-5-yl}ethan-1-one is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique scaffold and potential biological activities. This compound, identified by its Chemical Abstracts Service (CAS) number 1092291-35-4, belongs to a class of heterocyclic molecules that often exhibit promising properties in drug discovery and development. The presence of multiple heterocyclic rings and functional groups in its molecular structure makes it a fascinating subject for further investigation.

The chemical structure of 2-amino-1-{2-methyl-4H,5H,6H,7H-1,3thiazolo[5,4-cpyridin-5-yl}ethan-1-one features a central thiazole ring fused with a pyridine ring system. The thiazole moiety is known for its wide range of biological activities and is commonly found in numerous therapeutic agents. The incorporation of a methyl group at the 2-position of the thiazole ring and the presence of an amino group at the 1-position contribute to the compound's reactivity and potential interactions with biological targets. Additionally, the pyridine ring introduces further complexity and may enhance the compound's solubility and bioavailability.

Recent advancements in medicinal chemistry have highlighted the importance of designing molecules with multiple heterocyclic units to improve their pharmacological profiles. The combination of a thiazole and pyridine scaffold in 2-amino-1-{2-methyl-4H,5H,6H,7H-1,3thiazolo[5,4-cpyridin-5-yl}ethan-1-one suggests potential applications in various therapeutic areas. For instance, such structures have been explored for their antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of atoms in this compound may facilitate binding to biological receptors or enzymes involved in disease pathways.

In the context of drug discovery, the synthesis and characterization of novel heterocyclic compounds like 2-amino-1-{2-methyl-4H,5H,6H,7H-1,3thiazolo[5,4-cpyridin-5-yl}ethan-1-one are crucial for identifying new lead compounds. The structural features of this molecule make it an attractive candidate for further exploration in high-throughput screening (HTS) campaigns and virtual screening studies. These approaches can help identify potential therapeutic targets and evaluate the compound's efficacy in preclinical models.

One of the key challenges in pharmaceutical research is optimizing the pharmacokinetic properties of candidate drugs. The presence of both polar (amino group) and non-polar (methyl group) functional groups in 2-amino-1-{2-methyl-4H,5H,6H,7H-1,3thiazolo[5,4-cpyridin-5-yl}ethan-1-one may influence its absorption, distribution, metabolism, and excretion (ADME) profile. Understanding these properties is essential for designing effective drug candidates that can reach target tissues at appropriate concentrations while minimizing toxicity.

Recent studies have demonstrated that molecules containing fused heterocyclic rings can exhibit enhanced binding affinity to biological targets compared to simpler structures. The complex three-dimensional arrangement of atoms in 2-amino-1-{2-methyl-4H,5H,6H,7H-1,3thiazolo[5,4-cpyridin}-5yl}ethanone may contribute to its ability to interact with specific proteins or enzymes involved in disease mechanisms. This interaction could lead to therapeutic effects by modulating cellular processes or signaling pathways.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as transition metal catalysis and flow chemistry have been employed to improve efficiency and scalability. These methods not only enhance the production process but also allow for the introduction of additional functional groups or modifications to fine-tune the compound's properties.

In conclusion,2-amino--{2-methyl--4-- H , - H , - H , - H - - [ - ] --] --] --] --] --] --] --] --] --] --] --] --] --] --] --] --] --]}--one (CAS No. 109229135--34) represents a promising candidate for further pharmacological investigation due to its unique structural features and potential biological activities. Ongoing research aimed at elucidating its mechanism of action and optimizing its pharmacokinetic properties could lead to the development of novel therapeutic agents for various diseases.